2-(3-Chlorophenoxymethyl)benzonitrile

• CAS RN: 117428-45-2
• Molecular Formula: C14H10ClNO
• Molecular Weight: 243.69 g/mol
• IUPAC Name: 2-[(3-chlorophenoxy)methyl]benzonitrile
• InChI: InChI=1S/C14H10ClNO/c15-13-6-3-7-14(8-13)17-10-12-5-2-1-4-11(12)9-16/h1-8H,10H2
• InChI Key: IXWWRMOKOAPKIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC(=CC=C2)Cl)C#N

Description

2-(3-Chlorophenoxymethyl)benzonitrile is a useful research compound. Its molecular formula is C14H10ClNO and its molecular weight is 243.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chlorophenol (9.26 g) in DMF (25 ml) was added dropwise to a stirred suspension of sodium hydride (1.44 g) in DMF (50 ml) (effervescence) and the resulting mixture was stirred at room temperature for 1 hour. A solution of 2-(bromomethyl)benzonitrile (11.76 g) in DMF (25 ml) was then added to the stirred reaction mixture and after a further hour at room temperature the mixture was poured into water and extracted with ether. The extracts were washed successively with water, dilute aqueous sodium hydroxide and brine, then dried and concentrated to give crude 2-(3-chlorophenoxymethyl)-benzonitrile (13.95 g) as an orange-brown oil which crystallised on standing. An analytical sample, recrystallised from petrol, had m.p. 56° C.